3-Acetoxybenzoic Acid
3-Acetoxybenzoic Acid
Brand Name:
Vulcanchem
CAS No.:
6304-89-8
VCID:
VC0041439
InChI:
InChI=1S/C9H8O4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H3,(H,11,12)
SMILES:
CC(=O)OC1=CC=CC(=C1)C(=O)O
Molecular Formula:
C9H8O4
Molecular Weight:
180.16 g/mol
3-Acetoxybenzoic Acid
CAS No.: 6304-89-8
Reference Standards
VCID: VC0041439
Molecular Formula: C9H8O4
Molecular Weight: 180.16 g/mol
CAS No. | 6304-89-8 |
---|---|
Product Name | 3-Acetoxybenzoic Acid |
Molecular Formula | C9H8O4 |
Molecular Weight | 180.16 g/mol |
IUPAC Name | 3-acetyloxybenzoic acid |
Standard InChI | InChI=1S/C9H8O4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H3,(H,11,12) |
Standard InChIKey | NGMYCWFGNSXLMP-UHFFFAOYSA-N |
SMILES | CC(=O)OC1=CC=CC(=C1)C(=O)O |
Canonical SMILES | CC(=O)OC1=CC=CC(=C1)C(=O)O |
Synonyms | 3-(Acetyloxy)benzoic Acid; m-Hydroxybenzoic Acid Acetate; NSC 43147; m-Acetoxybenzoic Acid; m-Carboxyphenyl Acetate |
PubChem Compound | 238669 |
Last Modified | Nov 11 2021 |
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